4-benzyl-N-(2-cyclohexylethyl)-1-piperidinecarboxamide

• IUPAC Name: 4-benzyl-N-(2-cyclohexylethyl)piperidine-1-carboxamide
• InChI: InChI=1S/C21H32N2O/c24-21(22-14-11-18-7-3-1-4-8-18)23-15-12-20(13-16-23)17-19-9-5-2-6-10-19/h2,5-6,9-10,18,20H,1,3-4,7-8,11-17H2,(H,22,24)
• InChI Key: IUYCPCZMWCGILB-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CCNC(=O)N2CCC(CC2)CC3=CC=CC=C3
• Molecular Formula: C21H32N2O
• Molecular Weight: 328.5 g/mol

Description

4-benzyl-N-(2-cyclohexylethyl)-1-piperidinecarboxamide, also known as BTCP, is a synthetic compound that belongs to the class of piperidine derivatives. It was first synthesized in the late 1970s and has been studied for its potential use as an analgesic and a drug of abuse.

Mechanism of Action

4-benzyl-N-(2-cyclohexylethyl)-1-piperidinecarboxamide acts as a mu opioid receptor agonist, which means that it binds to and activates these receptors in the brain. This activation leads to a decrease in the perception of pain and an increase in feelings of pleasure and euphoria.
Biochemical and Physiological Effects:
This compound has been shown to produce a range of biochemical and physiological effects. These include analgesia, sedation, respiratory depression, and euphoria. It has also been shown to affect the release of neurotransmitters such as dopamine, serotonin, and norepinephrine.

Advantages and Limitations for Lab Experiments

One advantage of using 4-benzyl-N-(2-cyclohexylethyl)-1-piperidinecarboxamide in lab experiments is its ability to selectively activate mu opioid receptors, which can help researchers to better understand the role of these receptors in the brain. However, one limitation is that this compound has been shown to produce a range of side effects, including respiratory depression and addiction, which can make it difficult to use in certain types of experiments.

Future Directions

There are several potential future directions for research on 4-benzyl-N-(2-cyclohexylethyl)-1-piperidinecarboxamide. One area of interest is the development of new analgesics that target mu opioid receptors without producing the side effects associated with traditional opioids. Another area of interest is the development of new treatments for drug addiction that target the mu opioid receptor system. Additionally, further research is needed to better understand the biochemical and physiological effects of this compound and other mu opioid receptor agonists.

Synthesis Methods

4-benzyl-N-(2-cyclohexylethyl)-1-piperidinecarboxamide can be synthesized through a series of chemical reactions starting with the reaction of benzyl chloride with cyclohexylamine to form N-benzylcyclohexylamine. This intermediate compound is then reacted with 4-piperidone to form 4-benzyl-N-cyclohexyl-4-piperidone. Finally, this compound is reacted with ethylmagnesium bromide to form this compound.

Scientific Research Applications

4-benzyl-N-(2-cyclohexylethyl)-1-piperidinecarboxamide has been studied for its potential use as an analgesic due to its ability to bind to mu opioid receptors in the brain. It has also been studied for its potential use as a drug of abuse due to its ability to produce euphoria and other psychoactive effects.